molecular formula C10H16N5O4P B8426666 9-(4-(Phosphonomethoxy)butyl)adenine

9-(4-(Phosphonomethoxy)butyl)adenine

Cat. No. B8426666
M. Wt: 301.24 g/mol
InChI Key: FGSXDBQWHXPDSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-(4-(Phosphonomethoxy)butyl)adenine is a useful research compound. Its molecular formula is C10H16N5O4P and its molecular weight is 301.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H16N5O4P

Molecular Weight

301.24 g/mol

IUPAC Name

4-(6-aminopurin-9-yl)butoxymethylphosphonic acid

InChI

InChI=1S/C10H16N5O4P/c11-9-8-10(13-5-12-9)15(6-14-8)3-1-2-4-19-7-20(16,17)18/h5-6H,1-4,7H2,(H2,11,12,13)(H2,16,17,18)

InChI Key

FGSXDBQWHXPDSQ-UHFFFAOYSA-N

Canonical SMILES

C1=NC(=C2C(=N1)N(C=N2)CCCCOCP(=O)(O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 0.962 g (22.8 mmol) of 57% NaH in 150 ml of distilled DMF was added in one portion 3.363 gm (24.9 mmol) of adenine. The mixture was heated at 80° for 1 hr. and then cooled to 30° and 6.30 g (20.7 mmol) of 4-(diethylphosphonomethoxy)-1-bromobutane was added and the mixture was warmed to 60° and stirred for 2 hrs. The solvent was then removed under high vacuum and the residue was triturated three times with 100 ml of CH2Cl2 and filtered. The combined filtrates were evaporated and purified by SiO2 chromatography to give 4.9 g (66%) of Ia product as a white crystalline material mp 67°.
Name
Quantity
0.962 g
Type
reactant
Reaction Step One
Quantity
3.363 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
4-(diethylphosphonomethoxy)-1-bromobutane
Quantity
6.3 g
Type
reactant
Reaction Step Two

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